Cas no 2229287-88-9 (3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine
• CAS No: 2229287-88-9
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5569733
• PubChem ID: 165616890
• Update Time: 2025-06-09

3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2229287-88-9
• EN300-1821119
• 3-(3-fluoro-2-methoxyphenoxy)-3-methylazetidine
• 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine

• Inchi： 1S/C11H14FNO2/c1-11(6-13-7-11)15-9-5-3-4-8(12)10(9)14-2/h3-5,13H,6-7H2,1-2H3
• InChI Key： BRWVNMBQQGMPIM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)OC1(C)CNC1

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine

Introduction to 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine (CAS No. 2229287-88-9)

3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine (CAS No. 2229287-88-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a fluoro and methoxy substituent on the phenoxy group, along with the methyl group on the azetidine ring, imparts specific chemical and biological properties that make it a promising candidate for various pharmaceutical developments.

The chemical structure of 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine is characterized by a central azetidine ring, which is a key pharmacophore in many bioactive molecules. The fluoro and methoxy substituents on the phenoxy group contribute to its lipophilicity and electronic properties, which are crucial for its interaction with biological targets. The methyl group on the azetidine ring further enhances its stability and bioavailability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these receptor interactions makes it a valuable tool for developing more targeted and effective treatments.

In addition to its neurological applications, 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine has also shown promise in the field of oncology. Preclinical studies have demonstrated its potential as an antitumor agent, particularly in inhibiting the growth of certain cancer cell lines. The compound's ability to interfere with key signaling pathways involved in cell proliferation and survival has been attributed to its unique structural features. Further research is ongoing to elucidate the mechanisms underlying its antitumor activity and to explore its potential as a novel therapeutic agent.

The pharmacokinetic properties of 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine have been extensively studied to optimize its use in drug development. Its high lipophilicity facilitates good absorption and distribution in biological systems, while its metabolic stability ensures prolonged action at target sites. These properties make it an ideal candidate for oral administration, which is often preferred for long-term treatment regimens.

Safety and toxicity profiles are critical considerations in the development of any new pharmaceutical compound. Preclinical toxicity studies have shown that 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine involves several well-established chemical reactions, including nucleophilic substitution and ring formation steps. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This robust synthetic methodology supports the compound's potential for commercialization and widespread use in clinical settings.

In conclusion, 3-(3-Fluoro-2-methoxyphenoxy)-3-methylazetidine (CAS No. 2229287-88-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing the treatment of neurological disorders, cancer, and other diseases.